Cas no 94410-17-0 (9-[(3-Methyl-2-oxobut-3-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one)

• Product name: 9-[(3-Methyl-2-oxobut-3-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• CAS No: 94410-17-0
• MF: C₁₆H₁₂O₅
• MW: 284.263
• CID: 2817929
• PubChem ID: 71330368

9-[(3-Methyl-2-oxobut-3-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30759079
• 94410-17-0
• 9-[(3-Methyl-2-oxobut-3-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one

• Inchi： InChI=1S/C16H12O5/c1-9(2)12(17)8-20-16-14-11(5-6-19-14)7-10-3-4-13(18)21-15(10)16/h3-7H,1,8H2,2H3
• InChI Key： XHBSWQINERAINE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 284.06847348Da
• Monoisotopic Mass: 284.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7Ų
• XLogP3: 2.6